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Abstract
The dicyclopropylmethyl (Dcpm) moiety is a valuable structural motif in medicinal chemistry

and a functional protecting group in peptide synthesis.[1] Its unique steric and electronic

properties can confer desirable pharmacokinetic characteristics to active pharmaceutical

ingredients. The most direct and versatile method for synthesizing N-substituted

dicyclopropylmethyl amines is through the reductive amination of dicyclopropyl ketone. This

application note provides a comprehensive guide to the prevalent reagents and catalysts

employed for this transformation. It delves into the mechanistic rationale behind reagent

selection, offering detailed, field-proven protocols for methods utilizing stoichiometric hydride

agents and advanced transition-metal-catalyzed transfer hydrogenation. Furthermore, it

addresses critical considerations in catalyst choice, such as the divergent pathways observed

with rhodium versus ruthenium systems, to equip researchers with the knowledge for efficient

and selective synthesis.[2][3]
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The Core Strategy: Reductive Amination of
Dicyclopropyl Ketone
Reductive amination is a cornerstone of amine synthesis, prized for its efficiency and

operational simplicity, often allowing for a one-pot reaction.[4] The process involves two key

sequential steps:

Imine/Iminium Ion Formation: Dicyclopropyl ketone reacts with an amine source (such as

ammonia, a primary or secondary amine) under neutral or weakly acidic conditions to form a

hemiaminal, which then reversibly dehydrates to an imine or its protonated form, the iminium

ion.

In-Situ Reduction: A reducing agent, present in the reaction mixture, selectively reduces the

C=N double bond of the imine/iminium ion intermediate to yield the target

dicyclopropylmethyl amine.[4]

A critical aspect of a successful reductive amination is the choice of a reducing agent that acts

faster on the iminium ion intermediate than on the starting ketone, thereby minimizing the

formation of the corresponding alcohol by-product.
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Caption: General workflow for the one-pot reductive amination process.
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Method 1: Stoichiometric Hydride Reducing Agents
For laboratory-scale synthesis, mild and selective hydride reagents are exceptionally reliable.

They offer broad functional group tolerance and predictable reactivity, making them a first

choice for many applications.

Scientific Rationale
Sodium triacetoxyborohydride (NaBH(OAc)₃, or STAB) and sodium cyanoborohydride

(NaBH₃CN) are preferred reagents for reductive amination.[4][5] Their reduced hydridic

character, compared to stronger agents like sodium borohydride (NaBH₄), makes them less

reactive towards ketones and aldehydes at neutral or acidic pH.[4] However, they readily

reduce the protonated iminium ion intermediate, which is more electrophilic than the starting

ketone. This selectivity is the key to achieving high yields of the desired amine while

suppressing the formation of dicyclopropylmethanol. Acetic acid is sometimes used as a

catalyst, particularly with ketones, to facilitate imine formation.[5]

Protocol: Synthesis of N-(Aryl)-
dicyclopropylmethylamine using Sodium
Triacetoxyborohydride
This protocol describes the reaction of dicyclopropyl ketone with a representative aniline.

Materials:

Dicyclopropyl ketone

Aniline (or other primary amine)

Sodium triacetoxyborohydride (NaBH(OAc)₃)

1,2-Dichloroethane (DCE)[5]

Saturated aqueous sodium bicarbonate (NaHCO₃)

Anhydrous magnesium sulfate (MgSO₄)
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Round-bottom flask, magnetic stirrer, and standard laboratory glassware

Procedure:

To a clean, dry round-bottom flask under a nitrogen atmosphere, add dicyclopropyl ketone

(1.0 eq).

Dissolve the ketone in 1,2-dichloroethane (DCE) to a concentration of approximately 0.5 M.

Add the aniline (1.1 eq) to the solution and stir the mixture at room temperature for 30

minutes to allow for initial imine formation.

Carefully add sodium triacetoxyborohydride (1.5 eq) portion-wise over 15 minutes. The

reaction may be mildly exothermic.

Stir the reaction mixture at room temperature for 12-24 hours. Monitor the reaction progress

by Thin Layer Chromatography (TLC) or LC-MS until the starting ketone is consumed.

Upon completion, carefully quench the reaction by the slow addition of a saturated aqueous

solution of NaHCO₃.

Transfer the mixture to a separatory funnel and extract the aqueous layer with

dichloromethane (3 x 50 mL).

Combine the organic layers, dry over anhydrous MgSO₄, filter, and concentrate the solvent

under reduced pressure.

The crude product can be purified by silica gel column chromatography to yield the pure N-

(Aryl)-dicyclopropylmethylamine.

Method 2: Catalytic Transfer Hydrogenation
For greener, more atom-economical, and scalable processes, catalytic methods are superior.

Transfer hydrogenation avoids the need for high-pressure gaseous hydrogen and specialized

equipment by using a liquid hydrogen donor in the presence of a transition metal catalyst.[6][7]
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Iridium-based catalysts, particularly half-sandwich iridium complexes, have emerged as

exceptionally effective for the direct reductive amination of ketones.[5][7] These catalysts are

often stable in air, demonstrate high activity at low loadings (e.g., 0.5 mol%), and operate under

mild conditions.[6][7]

For the synthesis of the primary dicyclopropylmethyl amine, ammonium formate (NH₄CO₂H) is

an ideal reagent as it serves as both the ammonia (amine) source and the hydrogen source in

a single molecule.[5][6][7] The reaction proceeds under reflux conditions, making it highly

practical for standard laboratory setups.[6]

Data Summary: Iridium-Catalyzed Reductive Amination
The following table summarizes typical conditions and reagents for this class of reaction.

Catalyst
Type

Amine
Source

Hydrogen
Source

Solvent
Temperat
ure

Typical
Loading

Referenc
e

[Cp*IrCl₂]₂-

type

Ammonium

Formate

(from

Amine

Source)

Ethanol /

Methanol

60-80 °C

(Reflux)

0.5 - 1.0

mol%
[5][6][7]

Ir-PA1 / Ir-

PA2

Primary/Se

condary

Amine

Formic

Acid
Various 40-60 °C

0.5 - 1.0

mol%
[6]

Protocol: Direct Synthesis of Dicyclopropylmethylamine
using an Iridium Catalyst
This protocol details the synthesis of the primary amine using ammonium formate.

Materials:

Dicyclopropyl ketone

Ammonium formate (NH₄CO₂H)

Iridium catalyst (e.g., a [Cp*Ir]-based catalyst)[5]
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Ethanol

Round-bottom flask with reflux condenser, magnetic stirrer

Procedure:

In a round-bottom flask, combine dicyclopropyl ketone (1.0 eq), ammonium formate (3.0-5.0

eq), and the iridium catalyst (0.5 mol%).[6]

Add ethanol as the solvent (sufficient to dissolve reactants upon heating).[6]

Fit the flask with a reflux condenser and heat the mixture to reflux (approx. 80°C) with

vigorous stirring.

Maintain the reaction at reflux for 8-16 hours. Monitor the reaction by TLC or GC-MS.

Once the reaction is complete, cool the mixture to room temperature.

Filter the reaction mixture through a pad of Celite to remove the catalyst, washing the pad

with a small amount of ethanol.

Remove the solvent from the filtrate under reduced pressure.

Dissolve the residue in diethyl ether and wash with water to remove any remaining

ammonium salts.

Basify the aqueous layer with 1M NaOH and extract with diethyl ether.

Combine all organic layers, dry over anhydrous Na₂SO₄, filter, and concentrate to yield the

crude dicyclopropylmethylamine.

Purify by distillation under reduced pressure if necessary.

Critical Insight: Catalyst-Controlled Reaction
Pathways
A fascinating and critical consideration when working with cyclopropyl ketones is the potential

for catalyst-dependent reaction pathways. While reductive amination is often the expected
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outcome, certain catalysts can promote alternative transformations like ring expansion.

Recent studies have shown a distinct catalytic dichotomy in the reaction between cyclopropyl

ketones and amines when using carbon monoxide (CO) as a deoxygenating agent.[2][3][8]

Rhodium (Rh) Catalysis: A rhodium catalyst typically yields the expected traditional reductive

amination product, the dicyclopropylmethyl amine.[2][3]

Ruthenium (Ru) Catalysis: In contrast, switching to a ruthenium catalyst under similar

conditions can trigger a novel ring-expansion reaction, leading to the formation of a

pyrrolidine derivative instead.[2][3]

This dichotomy underscores the importance of catalyst screening and selection. For

researchers specifically targeting dicyclopropylmethyl amines, rhodium-based systems are the

appropriate choice in this context, while ruthenium should be avoided to prevent undesired side

reactions.

Rhodium Catalysis Ruthenium Catalysis

Dicyclopropyl Ketone + Amine
+ CO Reductant

[Rh Catalyst] [Ru Catalyst]

Desired Product:
Dicyclopropylmethyl Amine

 Reductive
Amination 

Side Product:
Pyrrolidine Derivative

 Ring
Expansion 

Click to download full resolution via product page

Caption: Catalytic dichotomy in the reaction of dicyclopropyl ketones.[2][3]
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Summary and Outlook
The synthesis of dicyclopropylmethyl amines is most effectively achieved via reductive

amination of dicyclopropyl ketone. The choice of methodology depends on the scale, available

equipment, and specific functional groups present in the substrates.

Stoichiometric Hydrides (NaBH(OAc)₃, NaBH₃CN): Highly reliable and selective for small-

scale and discovery chemistry applications.[1][5]

Catalytic Transfer Hydrogenation (Iridium Catalysts): An excellent, modern choice for both

small and larger-scale synthesis, offering mild conditions and high efficiency without the

need for high-pressure H₂.[6][7]

Catalyst Selection: Researchers must be aware of potential alternative reaction pathways,

such as the Ru-catalyzed ring expansion, and choose catalysts like Rhodium that selectively

promote the desired C-N bond formation.[2][3]

Future research will likely continue to focus on developing even more economical and

environmentally benign catalysts, such as those based on earth-abundant metals like copper,

to further enhance the accessibility and sustainability of these valuable chemical building

blocks.[9]
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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